1,3,5[10]-ESTRATRIENE-3,16alpha,17beta-TRIOL 16-GLUCURONIDE SODIUM SALT

• InChI: InChI=1S/C24H32O9.Na/c1-24-7-6-13-12-5-3-11(25)8-10(12)2-4-14(13)15(24)9-16(21(24)29)32-23-19(28)17(26)18(27)20(33-23)22(30)31;/h3,5,8,13-21,23,25-29H,2,4,6-7,9H2,1H3,(H,30,31)
• InChI Key: OSYPVDZAIVGZEQ-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC3C(C1CC(C2O)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=C3C=CC(=C5)O.[Na]
• Molecular Formula: C24H32NaO9
• DSSTOX Substance ID: DTXSID50585150
• Molecular Weight: 487.5 g/mol
• CAS RN: 1852-44-4

Description

The compound “1,3,510-ESTRATRIENE-3,16alpha,17beta-TRIOL 16-GLUCURONIDE SODIUM SALT” is also known as Estriol 16α-(β-D-glucuronide) sodium salt. It is a synthetic organic compound with a molecular weight of 486.49. This compound is a glucuronide conjugate of estriol, a form of estrogen.

Molecular Structure Analysis

The linear formula of this compound is C24H31O9Na. The molecular structure of this compound involves the conjugation of estriol with glucuronic acid.

Physical And Chemical Properties Analysis

This compound is a powder that is soluble in water. It has a molecular weight of 486.49. The compound should be stored at -20°C.

Scientific Research Applications

Bioconjugation and Immunoassays

• Labeling of Steroids on Solid Phase: The compound has been utilized in the bioconjugation of steroids on a solid phase, particularly in creating steroid conjugates for use in competitive fluoroimmunoassays. It demonstrated that more labels conjugated to the steroid enable the use of more diluted antiserum without altering the measurement range, highlighting the utility of lanthanide(III) chelates as multilabels in bioaffinity assays (Peuralahti et al., 2004).

Metabolism Studies

• Metabolic Pathways in Humans: The compound was used to understand the metabolic pathways of 17alpha-estradiol in humans. It was noted that after administration, 17alpha-estradiol was rapidly and intensively conjugated, and the compound was part of the metabolite patterns observed in serum and urine. The study provided insights into phase I metabolism of 17alpha-estradiol in humans and demonstrated the importance of enzymatic hydrolysis and methanolysis procedures in understanding steroid metabolism (Hobe et al., 2002).

Enzymatic Treatment for Environmental Protection

• Enzymatic Treatment of Estrogens and Estrogen Glucuronide: Research has investigated the enzymatic treatment of estrogens, including the compound, by a fungal laccase to reduce estrogenic activities, thereby minimizing their impact on the reproductive health of animals in rivers. The study highlighted the significance of using enzyme systems for the degradation of environmental contaminants (Tanaka et al., 2009).

Mechanism of Action

Target of Action

The primary target of 1,3,510It is known that this compound is a derivative of estradiol , which primarily targets estrogen receptors in the body. These receptors play a crucial role in numerous physiological processes, including reproduction, cardiovascular health, bone integrity, cognition, and behavior.

Mode of Action

The mode of action of DTXSID50585150 is likely to be similar to that of estradiol, given its structural similarity. Estradiol binds to estrogen receptors, triggering a conformational change that allows the receptor to act as a transcription factor and regulate gene expression . This interaction can lead to various changes in cellular function, depending on the specific genes regulated.

Biochemical Pathways

Estrogen signaling plays a critical role in numerous biological processes, including cell growth, differentiation, and function .

Pharmacokinetics

It is known that estradiol and its derivatives are typically well-absorbed and widely distributed throughout the body . They undergo extensive metabolism, primarily in the liver, and are excreted in urine and feces .

Result of Action

Given its structural similarity to estradiol, it may share some of estradiol’s effects, such as regulation of gene expression, modulation of cell growth and differentiation, and influence on various physiological processes .